Cas no 1447949-63-4 (3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole)

• Product Name: 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole
• CAS No: 1447949-63-4
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• CID: 5219171
• Update Time: 2025-06-08

3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole

• Inchi： 1S/C10H7BrFNO2/c11-10-5-9(15-13-10)6-14-8-3-1-7(12)2-4-8/h1-5H,6H2
• InChI Key： QWNXYYQDNIIJDN-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=C(F)C=C2)=CC(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole

Professional Introduction to Compound with CAS No. 1447949-63-4 and Product Name: 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole

The compound with the CAS number 1447949-63-4 and the product name 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole represents a significant advancement in the field of pharmaceutical chemistry. This isoxazole derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both bromo and fluoro substituents, along with the phenoxymethyl group, makes this molecule a versatile scaffold for further chemical modifications and drug development.

In recent years, isoxazole compounds have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole structure combines the favorable properties of isoxazole rings with functional groups that enhance binding affinity and metabolic stability. This combination has led to its exploration as a lead compound in multiple pharmacological assays.

One of the most compelling aspects of this compound is its interaction with biological targets. The bromo substituent at the 3-position of the isoxazole ring facilitates nucleophilic substitution reactions, allowing for easy derivatization. Meanwhile, the 4-fluoro phenoxymethyl group introduces a polar, hydrophilic moiety that can improve solubility and binding interactions with protein targets. These features make it an attractive candidate for developing novel therapeutic agents.

Recent studies have highlighted the anti-inflammatory properties of 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole. Researchers have observed significant inhibitory effects on key inflammatory enzymes such as COX-2 and LOX-5 when tested in vitro. The compound's ability to modulate these pathways suggests its potential as an anti-inflammatory agent, particularly in conditions like rheumatoid arthritis and inflammatory bowel disease. The fluorine atom at the 4-position of the phenoxymethyl group plays a crucial role in enhancing these interactions by increasing electronic density and improving binding affinity.

The pharmaceutical industry has been particularly interested in isoxazole derivatives due to their broad spectrum of biological activities. The 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole structure exemplifies this interest, as it exhibits not only anti-inflammatory effects but also shows promise in antiviral and anticancer applications. For instance, preliminary data suggest that this compound can inhibit the replication of certain viruses by interfering with viral protease activity. Additionally, its ability to induce apoptosis in cancer cell lines has been reported, making it a promising candidate for further oncology research.

The synthesis of 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include bromination of an appropriate isoxazole precursor followed by nucleophilic substitution with 4-fluoro-phenoxy-methanol derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity. These methods are critical in producing compounds with high enantiomeric purity, which is often essential for biological activity.

In terms of pharmacokinetic properties, the 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole derivative demonstrates favorable characteristics for drug development. Studies indicate good oral bioavailability and moderate metabolic stability, suggesting potential for clinical translation. However, further investigation into its pharmacokinetic profile is necessary to identify any liabilities that might affect its therapeutic efficacy or safety.

The use of computational modeling has been instrumental in understanding the interactions between 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole and biological targets. Molecular docking studies have revealed that this compound binds tightly to several key enzymes and receptors involved in disease pathways. These insights have guided medicinal chemists in designing analogs with improved potency and selectivity. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

Future research directions for 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole include exploring its mechanism of action in detail and conducting preclinical studies to assess its safety and efficacy. Additionally, investigating its potential use in combination therapies could provide new therapeutic strategies for complex diseases. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible clinical benefits for patients.

The versatility of 3-Bromo-5-(4-fluoro-phenoxymethyl)-isoxazole as a chemical scaffold underscores its importance in modern drug discovery. By leveraging its unique structural features, scientists can develop novel compounds with tailored biological activities targeting unmet medical needs. As research continues to uncover new applications for this derivative, it is likely to remain a cornerstone of pharmaceutical innovation in the years to come.